1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide

• IUPAC Name: 1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H14F2N2O2S/c17-13-4-3-10(6-14(13)18)16(22)20-8-11(9-20)15(21)19-7-12-2-1-5-23-12/h1-6,11H,7-9H2,(H,19,21)
• InChI Key: CURUETIGLKEPLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=C(C=C2)F)F)C(=O)NCC3=CC=CS3
• Molecular Formula: C16H14F2N2O2S
• Molecular Weight: 336.4 g/mol

Description

1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide, also known as DTAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTAC belongs to the class of azetidine-3-carboxamide derivatives, which have been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Agents: A series of novel compounds, including derivatives related to the chemical structure of interest, have been synthesized and evaluated for their antimicrobial activities. These compounds exhibited moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, and fungal strains (Jadhav et al., 2017).

Structural Characterization and Crystal Studies

• Crystal Structure Analysis: Research on diflunisal carboxamides, compounds related to the chemical family of interest, has provided insights into their crystal structures, which are stabilized by intermolecular hydrogen bonds. This structural information is crucial for understanding the chemical and physical properties of these compounds (Zhong et al., 2010).

Biological Activity Evaluations

• Diuretic and Anticancer Activities: Studies have explored the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives and the in vitro anticancer activity of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These investigations underline the potential therapeutic applications of compounds within the same chemical space (Yar & Ansari, 2009; Hassan et al., 2014).

Heterocyclic Compound Synthesis

• Heterocyclic Derivatives Synthesis: The research has focused on synthesizing various heterocyclic compounds, including those with potential antimicrobial, anti-inflammatory, and analgesic properties. These compounds are synthesized from precursors related to the query compound, showcasing the versatility of such chemical structures in medicinal chemistry (Abu‐Hashem et al., 2020; Mohareb et al., 2004).

Novel Heterocycles and Their Applications

• Novel Heterocycles Utilizing Thiophene Incorporated Substituents: The synthesis and evaluation of novel heterocycles, utilizing thiophene incorporated thioureido substituent as precursors, have been explored for their potential anticancer activity. This research highlights the significance of such compounds in developing new therapeutic agents (Abdel-Motaal et al., 2020).